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Compound of Interest

Compound Name: Paldimycin B

Cat. No.: B10785353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Paldimycin B is a semi-synthetic antibiotic derived from Streptomyces paulus. As a member of

the paulomycin family, it exhibits potent activity against a range of Gram-positive bacteria.[1]

This document provides detailed application notes and protocols for the laboratory use of

Paldimycin B, including its formulation, mechanism of action, and methodologies for key

experiments.

Chemical and Physical Properties
Paldimycin B is a complex glycosidic antibiotic. A summary of its key properties is provided in

Table 1.

Table 1: Chemical and Physical Properties of Paldimycin B
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Property Value Reference

CAS Number 101411-71-6 [2]

Molecular Formula C₄₃H₆₂N₄O₂₃S₃ [2]

Molecular Weight 1099.15 g/mol [2]

Appearance Solid powder [2]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[2]

Storage

Short term (days to weeks): 0-

4°C, dry and dark. Long term

(months to years): -20°C, dry

and dark.

[2]

Mechanism of Action: Inhibition of Protein
Synthesis
Paldimycin B exerts its antibacterial effect by inhibiting protein synthesis. Its primary target is

the bacterial Elongation Factor Tu (EF-Tu).[3] EF-Tu is a crucial GTPase that facilitates the

delivery of aminoacyl-tRNA to the ribosome during the elongation phase of translation.

Paldimycin B binds to EF-Tu, preventing the release of the EF-Tu-GDP complex from the

ribosome after GTP hydrolysis. This stalls the ribosome, leading to a cessation of protein

synthesis and ultimately inhibiting bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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